Cas no 2228503-97-5 (2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan)

• Product Name: 2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan
• CAS No: 2228503-97-5
• MF: C₁₃H₉FO
• MW: 200.208367109299
• CID: 6004141
• PubChem ID: 165711138
• Update Time: 2025-10-05

2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan
• EN300-1749041
• 2228503-97-5

• Inchi： 1S/C13H9FO/c1-2-3-12-8-9-13(15-12)10-4-6-11(14)7-5-10/h1,4-9H,3H2
• InChI Key： WAESODYFKIYMQW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(CC#C)O1

Computed Properties

• Exact Mass: 200.063743068g/mol
• Monoisotopic Mass: 200.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan

Comprehensive Overview of 2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan (CAS No. 2228503-97-5)

The compound 2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan, identified by its CAS number 2228503-97-5, is a furan derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a fluorophenyl group and a propargyl side chain, makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 4-fluorophenyl moiety in 2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan aligns with this trend, as fluorination is a common strategy in modern medicinal chemistry. Additionally, the propargyl group offers opportunities for click chemistry applications, enabling efficient conjugation with other molecules for bioconjugation or polymer synthesis.

The synthesis of 2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan typically involves palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry due to the push for sustainable synthetic methods. This aligns with the growing interest in catalyst efficiency and waste reduction in industrial processes. Researchers are also exploring its potential in OLED materials, as furan derivatives are known for their luminescent properties.

From a commercial perspective, CAS 2228503-97-5 has garnered attention in the fine chemicals market, with suppliers highlighting its high purity and scalability. Its stability under standard storage conditions makes it a practical choice for laboratories and manufacturers. Furthermore, the compound's structural motifs are frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research.

Safety and handling of 2-(4-fluorophenyl)-5-(prop-2-yn-1-yl)furan follow standard laboratory protocols, with no significant hazards reported under normal use. This aspect is critical for researchers who prioritize lab safety and regulatory compliance. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and smart materials.